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Compound of Interest

Compound Name:
4-Methoxy-2,5-

dimethylbenzaldehyde

Cat. No.: B1293634 Get Quote

An In-depth Technical Guide to 4-Methoxy-2,5-dimethylbenzaldehyde for Researchers and

Drug Development Professionals.

This guide provides a comprehensive overview of 4-Methoxy-2,5-dimethylbenzaldehyde, a

versatile aromatic aldehyde utilized in medicinal chemistry and organic synthesis. It details

commercial suppliers, key chemical properties, and its application as a precursor for

synthesizing biologically active molecules. This document is intended for researchers,

scientists, and professionals involved in drug discovery and development.

Introduction to 4-Methoxy-2,5-
dimethylbenzaldehyde
4-Methoxy-2,5-dimethylbenzaldehyde, also known as 2,5-dimethyl-p-anisaldehyde, is an

organic compound with the molecular formula C₁₀H₁₂O₂.[1] Its structure features a

benzaldehyde core with a methoxy group and two methyl groups attached to the aromatic ring.

[1] This substitution pattern makes it a valuable intermediate for the synthesis of more complex

molecules, including various heterocyclic compounds and fine chemicals.[1] In the context of

drug development, it is particularly noted as a precursor for chalcones, a class of compounds

investigated for their potential antimicrobial, antioxidant, anti-inflammatory, and anticancer

properties.[1]
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A variety of chemical suppliers offer 4-Methoxy-2,5-dimethylbenzaldehyde, typically with high

purity suitable for research and development purposes. The table below summarizes the

specifications from several prominent suppliers.
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Applications in Drug Development and Organic
Synthesis
4-Methoxy-2,5-dimethylbenzaldehyde serves as a key building block in the synthesis of

various biologically active compounds. Its primary application in medicinal chemistry is in the

preparation of chalcones and other heterocyclic molecules.

Chalcone Synthesis: Chalcones, or 1,3-diphenyl-2-propene-1-ones, are precursors to

flavonoids and isoflavonoids and are known for a wide range of pharmacological activities,

including antimicrobial, anti-inflammatory, and anticancer effects. 4-Methoxy-2,5-
dimethylbenzaldehyde is used as the aldehyde component in the Claisen-Schmidt

condensation reaction to produce substituted chalcones.

Heterocyclic Compound Synthesis: The aldehyde functional group is highly reactive and allows

for the construction of various heterocyclic ring systems, such as pyrazoles, pyridines, and

thiazoles, which are common scaffolds in pharmaceutical compounds.[1]

Experimental Protocols
The following section details a key experimental methodology for the synthesis of chalcones

using 4-Methoxy-2,5-dimethylbenzaldehyde.

General Protocol for Chalcone Synthesis via Claisen-
Schmidt Condensation
This protocol describes a base-catalyzed condensation between an acetophenone and an

aromatic aldehyde to form a chalcone.

Materials:

4-Methoxy-2,5-dimethylbenzaldehyde

A substituted acetophenone (e.g., 4-methoxy acetophenone)
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Methanol

Potassium hydroxide (KOH) solution in methanol

0.1 N Hydrochloric acid (HCl)

Stirring apparatus

Filtration equipment

Thin Layer Chromatography (TLC) apparatus for reaction monitoring

Procedure:

Dissolve equimolar concentrations of 4-Methoxy-2,5-dimethylbenzaldehyde and the

selected substituted acetophenone in methanol.

Slowly add a methanolic potassium hydroxide solution to the mixture while stirring at room

temperature.

Continue stirring the reaction mixture. The reaction progress can be monitored using TLC.

Reaction times can vary from a couple of hours to several hours depending on the specific

reactants.

Once the reaction is complete, acidify the mixture with 0.1 N HCl.

Filter the resulting precipitate, wash it with water, and dry it.

The crude product can be purified by recrystallization from a suitable solvent, such as

methanol, to yield the pure chalcone.

Visualizations
The following diagrams illustrate the synthesis workflow, a hypothetical signaling pathway for

investigation, and the logical relationship of 4-Methoxy-2,5-dimethylbenzaldehyde in drug

discovery.
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Caption: Experimental workflow for the synthesis of chalcones.
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Caption: Hypothetical PI3K/Akt signaling pathway.
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Caption: Logical relationship in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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